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Compound of Interest

Compound Name: Tantalum(IV) carbide

Cat. No.: B15351104 Get Quote

Technical Support Center: Tantalum(IV) Carbide
Powder
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions (FAQs) for handling and storing Tantalum(IV) carbide (TaC) powder. It is

intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
1. What is Tantalum(IV) carbide powder?

Tantalum(IV) carbide (TaC) is an extremely hard, refractory ceramic material with a high

melting point, excellent chemical stability, and metallic electrical conductivity.[1][2] It typically

appears as a brown-gray powder.[1] Due to its exceptional properties, it is used in various

applications, including cutting tools, high-temperature alloys, and as a grain refiner in cemented

carbides.[2][3]

2. What are the primary hazards associated with Tantalum(IV) carbide powder?

While Tantalum(IV) carbide in its bulk form has a negligible fire and explosion hazard, fine

dust can form explosive mixtures in the air, especially in the presence of an ignition source.[4]

Inhalation of the powder may cause mucous membrane irritation.[4] Direct contact with skin

and eyes can also lead to irritation.[4][5]
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3. What are the proper storage conditions for Tantalum(IV) carbide powder?

Tantalum(IV) carbide powder should be stored in a cool, dry, and well-ventilated area.[6][7]

Keep the container tightly sealed to prevent moisture absorption and contamination.[6][7] It is

also crucial to store it separately from incompatible materials, particularly strong oxidizing

agents.[4][5]

4. What personal protective equipment (PPE) is required when handling Tantalum(IV) carbide
powder?

To ensure safety when handling Tantalum(IV) carbide powder, the following PPE is

recommended:

Respiratory Protection: An N95 or higher-rated respirator should be used to prevent

inhalation of dust particles.[7]

Eye Protection: Safety glasses or goggles are necessary to protect the eyes from dust.[4]

Hand Protection: Impermeable gloves should be worn to prevent skin contact.[7]

Body Protection: A lab coat or protective clothing is recommended to keep powder off

personal clothing.[7]

5. How should Tantalum(IV) carbide powder be disposed of?

Dispose of Tantalum(IV) carbide powder in accordance with all applicable federal, state, and

local regulations.[4][8] It is advisable to contact a licensed professional waste disposal service.

[7] Ensure the waste is stored in a properly labeled, sealed container.[7]

Troubleshooting Guides
Issue 1: The Tantalum(IV) carbide powder appears to have changed color or consistency.

Possible Cause: This could be a sign of oxidation or contamination. Tantalum carbide can

react with oxygen at high temperatures, and prolonged exposure to humid air may affect the

powder's quality.

Solution:
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Visually inspect the powder for any obvious clumps, discoloration, or foreign particles.

If you suspect contamination, it is best to use a fresh, unopened container for sensitive

experiments.

To prevent this, always store the powder in a tightly sealed container in a desiccator or a

dry, inert atmosphere, such as a glove box.

Issue 2: Difficulty in weighing and transferring the powder without creating airborne dust.

Possible Cause: The fine nature of the powder makes it susceptible to becoming airborne,

which poses an inhalation hazard and can lead to sample loss.

Solution:

Whenever possible, handle the powder in a fume hood or a glove box with controlled

airflow.[5]

Use anti-static weighing boats or spatulas to minimize electrostatic cling.

For small quantities, consider preparing a stock suspension in a compatible, inert solvent

to avoid handling the dry powder repeatedly.

Employ gentle handling techniques; avoid scooping or pouring the powder from a height.

Issue 3: Inconsistent experimental results when using Tantalum(IV) carbide powder.

Possible Cause: Inconsistencies can arise from variations in particle size, purity, or surface

chemistry of the powder between batches.

Solution:

Always record the lot number of the powder used in your experiments.

If you suspect batch-to-batch variability, consider characterizing the powder's properties

(e.g., particle size distribution, surface area) before use.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.espimetals.com/index.php/msds/281-Tantalum%20Carbide
https://www.benchchem.com/product/b15351104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For critical applications, it may be necessary to source a larger single batch of powder to

ensure consistency across multiple experiments.

Data Presentation
Table 1: Physical and Chemical Properties of Tantalum(IV) Carbide

Property Value

Chemical Formula TaC

Molar Mass 192.96 g/mol

Appearance Brown-gray powder[1]

Density 14.3 g/cm³

Melting Point 3875 °C[2]

Boiling Point 5500 °C[2]

Solubility Insoluble in water[1]

Experimental Protocols
Protocol 1: Safe Weighing and Transfer of Tantalum(IV) Carbide Powder

Preparation: Don the appropriate PPE (lab coat, gloves, safety glasses, and N95 respirator).

Ensure the weighing area, preferably within a fume hood, is clean and free of drafts.

Grounding: If handling large quantities of powder where static discharge is a concern, ensure

all equipment is properly grounded.

Weighing:

Place an anti-static weighing boat on the analytical balance and tare.

Carefully use a clean, dry spatula to transfer the desired amount of Tantalum(IV) carbide
powder to the weighing boat.
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Keep the container opening as close to the weighing boat as possible to minimize dust

generation.

Transfer:

To transfer the weighed powder to a reaction vessel, gently tap the weighing boat to guide

the powder.

A powder funnel can be used to aid the transfer and prevent spillage.

Cleaning:

Clean the spatula and weighing area with a damp cloth or a vacuum equipped with a

HEPA filter to avoid dispersing any remaining powder into the air.[5]

Dispose of all contaminated materials according to institutional guidelines.

Mandatory Visualization
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Workflow for Safe Handling and Storage of Tantalum(IV) Carbide Powder
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In Case of Spill

Transfer Powder Gently
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Seal Container Tightly

After Use

Store in a Cool, Dry,
Well-Ventilated Area

Separate from
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Caption: Workflow for Safe Handling and Storage of TaC Powder.
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Spill Response Protocol for Tantalum(IV) Carbide Powder

Spill Occurs

Ensure Appropriate PPE is Worn

Evacuate Non-Essential Personnel
and Isolate the Area

Ensure Adequate Ventilation

Clean Up Spill Using a HEPA-Filtered Vacuum
or by Wet Mopping to Avoid Dust Generation

Place Spilled Material and
Contaminated Cleaning Supplies
in a Sealed, Labeled Container

Dispose of as Hazardous Waste
Following Institutional and Local Regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Spill Response Protocol for TaC Powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15351104?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tantalum_carbide
https://www.langfengmetallic.com/d/files/product-pdf/carbide-powder-pdf/tac-powder-basic-information-introduction.pdf
https://www.aemmetal.com/tantalum-carbide-powder.html
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Solicitation%20Docs/TANTALUM%20CARBIDE%20POWDER.pdf?ver=2020-08-05-175737-273
https://www.espimetals.com/index.php/msds/281-Tantalum%20Carbide
https://0n.b5z.net/i/u/10091461/f/SDS/Tantalum_Niobium_Carbide_Powder_SDS.pdf
https://0n.b5z.net/i/u/10091461/f/SDS/US2085.pdf
https://file1.lookchem.com/msds/Tantalum-carbide(12070-06-3).pdf
https://www.benchchem.com/product/b15351104#best-practices-for-handling-and-storing-tantalum-iv-carbide-powder
https://www.benchchem.com/product/b15351104#best-practices-for-handling-and-storing-tantalum-iv-carbide-powder
https://www.benchchem.com/product/b15351104#best-practices-for-handling-and-storing-tantalum-iv-carbide-powder
https://www.benchchem.com/product/b15351104#best-practices-for-handling-and-storing-tantalum-iv-carbide-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15351104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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